Cas no 856180-58-0 (3-chloro-1-benzofuran-2-carboxylic acid)

• Product Name: 3-chloro-1-benzofuran-2-carboxylic acid
• CAS No: 856180-58-0
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• MDL: MFCD20542831
• CID: 1095612
• PubChem ID: 20389191
• Update Time: 2024-10-26

3-chloro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorobenzofuran-2-carboxylic acid
• 3-chloro-1-benzofuran-2-carboxylic acid
• 3-Chloro-2-benzofurancarboxylic acid (ACI)
• Coumarilic acid, 3-chloro- (5CI)
• CS-0456278
• MFCD20542831
• SCHEMBL3879779
• EN300-188446
• AKOS022190338
• 856180-58-0
• DS-9321
• Z1262529840
• 3-Chlorobenzofuran-2-carboxylicacid
• C76764

• MDL： MFCD20542831
• Inchi： 1S/C9H5ClO3/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)
• InChI Key： HYYPKAKRYNNGPH-UHFFFAOYSA-N
• SMILES： O=C(C1=C(Cl)C2C(=CC=CC=2)O1)O

Computed Properties

• Exact Mass: 195.9927217g/mol
• Monoisotopic Mass: 195.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

3-chloro-1-benzofuran-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD280243)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans